7-ethoxy-3-(3-methylphenoxy)-4H-chromen-4-one

• IUPAC Name: 7-ethoxy-3-(3-methylphenoxy)chromen-4-one
• InChI: InChI=1S/C18H16O4/c1-3-20-13-7-8-15-16(10-13)21-11-17(18(15)19)22-14-6-4-5-12(2)9-14/h4-11H,3H2,1-2H3
• InChI Key: CPKJHFNQJNTHDA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)C(=O)C(=CO2)OC3=CC=CC(=C3)C
• Molecular Formula: C18H16O4
• Molecular Weight: 296.3 g/mol

Description

7-ethoxy-3-(3-methylphenoxy)-4H-chromen-4-one is a useful research compound. Its molecular formula is C18H16O4 and its molecular weight is 296.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 296.10485899 g/mol and the complexity rating of the compound is 431. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

• Chemical Synthesis and Modifications :

  • A study on the synthesis of various chromene compounds, including structures related to 7-ethoxy-3-(3-methylphenoxy)-4H-chromen-4-one, details an efficient process for preparing these compounds. This research contributes to the development of chromenes in medicinal chemistry and materials science (Mazzei et al., 1990).
  • Another study focuses on the synthesis of 8-aryl-substituted coumarins, highlighting the importance of such compounds in natural product synthesis and their potential application in treating diseases like leishmaniasis (Schmidt et al., 2012).

• Fluorescence and Sensor Applications :

  • Research on the fluorescence properties of related chromenes indicates their potential use in developing fluorogenic sensors. The study reveals how these compounds can display significant fluorescence in specific environments, which is valuable for various analytical applications (Uchiyama et al., 2006).

• Materials Science and Magnetic Properties :

  • A paper on lanthanide complexes utilizing related chromene structures demonstrates their use in creating single-molecule magnets. This research is crucial in materials science, particularly in developing new magnetic materials (Qin et al., 2017).

• Medicinal Chemistry and Drug Design :

  • Studies on the synthesis of chromene derivatives for potential antibacterial and anticoagulant activities showcase the role of chromenes in drug design. These compounds may offer new avenues for treating bacterial infections and blood-clotting disorders (Zghab et al., 2017).
  • Another study discusses the inhibition of α-glucosidase and PTP1B by chromene meroterpenoids, suggesting potential applications in treating diabetes and related metabolic disorders (Liang et al., 2021).